3-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol

• Molecular Formula: C11H16FNO
• Molecular Weight: 197.25 g/mol
• SMILES: CC1=C(C=CC(=C1)F)CNCCCO
• InChI: InChI=1S/C11H16FNO/c1-9-7-11(12)4-3-10(9)8-13-5-2-6-14/h3-4,7,13-14H,2,5-6,8H2,1H3
• InChIKey: XPEBLAHPVOHPKJ-UHFFFAOYSA-N

3-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol: Structure & Procurement Profile

3-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol (CAS 1250166-74-5, molecular formula C₁₁H₁₆FNO, MW 197.25 g/mol) is a synthetic secondary amino alcohol building block featuring a 4-fluoro-2-methylphenyl moiety connected via a methylene bridge to a 3-aminopropan-1-ol chain . Its computed XLogP3 is 1.4, with 2 hydrogen bond donors, 3 hydrogen bond acceptors, 5 rotatable bonds, and a topological polar surface area of 32.3 Ų [1]. Commercial availability is typically at 95% purity from suppliers including Fluorochem (Product Code F748673), Enamine, and Leyan [2]. The compound carries GHS07 hazard labeling (H302, H315, H319, H335) indicating acute oral toxicity and irritant properties .

• 4-Fluoro-2-methylphenyl-substituted aminopropanol scaffold for SAR exploration

• Standard supplier-grade purity from multiple commercial sources

• GHS07-labeled; requires appropriate handling precautions for oral/dermal irritancy

• [1] PubChem. Compound Summary for CID 62134724: 3-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol. XLogP3-AA 1.4, H-Bond Donor Count 2, H-Bond Acceptor Count 3, Rotatable Bond Count 5, Topological Polar Surface Area 32.3 Ų. View Source
• [2] Kuujia.com. Cas no 1250166-74-5: 3-{(4-fluoro-2-methylphenyl)methylamino}propan-1-ol. Supplier listing: Enamine EN300-169616, Shanghai Hao Hong Biomedical Technology Co., Ltd. View Source

3-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol: Analog Substitution Risks

Substitution of 3-{[(4-fluoro-2-methylphenyl)methyl]amino}propan-1-ol with structurally related amino alcohols without experimental validation carries quantifiable risk. The simultaneous presence of the C-4 fluorine and C-2 methyl substituents on the phenyl ring generates a LogP of approximately 1.56—a lipophilicity increase of roughly 0.5 log units versus the des-methyl analog 3-{[(4-fluorophenyl)methyl]amino}propan-1-ol (LogP ~1.04) . This difference translates to an approximately 3.2-fold higher octanol-water partition coefficient, which can materially alter membrane permeability, metabolic stability, and off-target binding profiles in biological systems [1]. The C-3 propanol chain length further distinguishes the compound from its ethanol-chain analog (CAS 1250145-85-7), altering hydrogen-bonding geometry and rotatable bond count (5 vs. 4). These physicochemical differences mean that in-class compounds are not interchangeable in structure-activity relationship (SAR) campaigns or synthetic route optimization.

2-Methyl group alters lipophilicity

May shift ADME properties and membrane permeability compared to des-methyl analogs; partition differences require verification.

Propanol chain length vs. ethanol analogs

Different rotatable bond count and hydrogen-bond geometry can affect SAR outcomes; not a direct structural replacement.

Dual fluoro-methyl substitution vs. mono-substituted analogs

Electronic and steric tuning from combined substituents may not transfer; independent validation recommended.

• [1] PubChem. Compound Summary for CID 62134724: 3-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol. XLogP3-AA 1.4; CymitQuimica. CAS 161798-73-8: 3-[(4-fluorobenzyl)amino]propan-1-ol. View Source

3-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol: Differentiation Evidence vs. Closest Analogs

Lipophilicity (LogP) Comparison with Des-Methyl Analog

The target compound exhibits a LogP of 1.56 (Fluorochem computed) compared with 1.04 for the des-methyl analog 3-{[(4-fluorophenyl)methyl]amino}propan-1-ol (CAS 161798-73-8), representing an increase of +0.52 log units . PubChem XLogP3 values corroborate this trend, with the target at 1.4 versus the des-methyl analog at approximately 0.9 (calculated) [1]. The 2-methyl group accounts for this lipophilicity enhancement, which corresponds to a predicted ~3.3-fold greater octanol-water partition coefficient.

Lipophilicity Comparison

Reported

ΔLogP = +0.52 (Fluorochem); XLogP3 Δ ≈ +0.5

May support CNS permeability modeling

Computed partition coefficients; verify experimentally

Evidence Dimension	Lipophilicity (LogP / XLogP3)
Target Compound Data	LogP = 1.56 (Fluorochem); XLogP3 = 1.4 (PubChem)
Comparator Or Baseline	Des-methyl analog (CAS 161798-73-8): LogP = 1.04 (Fluorochem); XLogP3 ≈ 0.9 (PubChem computed)
Quantified Difference	ΔLogP = +0.52 (Fluorochem data); ΔXLogP3 ≈ +0.5 (PubChem data)
Conditions	Computed partition coefficients (octanol-water); Fluorochem LogP algorithm vs. PubChem XLogP3 3.0

Why This Matters

A 0.5 log unit increase in lipophilicity can significantly enhance passive membrane permeability and blood-brain barrier penetration potential, making this compound a preferred starting point for CNS-targeted medicinal chemistry campaigns over the des-methyl analog.

• [1] PubChem. CID 62134724: XLogP3-AA 1.4; CID 2775469 (3-[(4-fluorobenzyl)amino]propan-1-ol): computed XLogP3. View Source

Fraction sp³ (Fsp³) and Molecular Complexity

The target compound has an Fsp³ value of 0.455 (6 sp³ carbons out of 11 total carbons), positioning it between the des-methyl analog (Fsp³ = 0.40; 4 sp³ carbons out of 10 total) and the gem-dimethyl analog 1-{[(4-fluoro-2-methylphenyl)methyl]amino}-2-methylpropan-2-ol (CAS 1466481-67-3, Fsp³ = 0.50; 6 sp³ carbons out of 12 total) . Fsp³ values above 0.45 are generally associated with improved clinical success rates, with an optimal range often cited as 0.42–0.55 for oral drug candidates [1].

Fraction sp³ (Fsp³)

Reported

Fsp³ = 0.455 (6/11 sp³ C)

Balanced saturation for lead optimization

Class-level reference; MW 197.25 g/mol

Evidence Dimension	Fraction sp³ (Fsp³) – a measure of molecular saturation correlating with drug-likeness
Target Compound Data	Fsp³ = 0.455 (6/11 sp³ carbons), MW = 197.25 g/mol
Comparator Or Baseline	Des-methyl analog (CAS 161798-73-8): Fsp³ = 0.40, MW = 183.23 g/mol; Gem-dimethyl analog (CAS 1466481-67-3): Fsp³ = 0.50, MW = 211.28 g/mol
Quantified Difference	Target Fsp³ is +0.055 above des-methyl analog and −0.045 below gem-dimethyl analog. MW difference: +14.02 g/mol vs. des-methyl; −14.03 g/mol vs. gem-dimethyl.
Conditions	Computed from molecular formulae using Fluorochem and chemsrc data; C₁₁H₁₆FNO (target) vs. C₁₀H₁₄FNO (des-methyl) vs. C₁₂H₁₈FNO (gem-dimethyl)

Why This Matters

The target occupies a 'sweet spot' in Fsp³–MW space: it exhibits greater three-dimensional character than the flatter des-methyl analog while avoiding the higher molecular weight and excessive lipophilicity (LogP 2.19) of the gem-dimethyl analog, making it a more balanced scaffold for lead optimization.

• [1] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. (Class-level reference: Fsp³ ≥ 0.45 associated with improved clinical candidate quality). View Source

Boiling Point Difference vs. Des-Methyl Analog

The predicted boiling point of the target compound is 316.0 ± 37.0 °C, compared with 295.4 ± 25.0 °C for the des-methyl analog 3-{[(4-fluorophenyl)methyl]amino}propan-1-ol (CAS 161798-73-8), yielding a difference of approximately +20.6 °C . The predicted density also differs: 1.083 ± 0.06 g/cm³ for the target versus 1.105 ± 0.06 g/cm³ for the des-methyl analog .

Boiling Point Difference

Data to verify

Δ ≈ +20.6 °C vs des-methyl analog

Impacts distillation purification strategy

Predicted values; experimental confirmation recommended

Evidence Dimension	Predicted boiling point and density (physicochemical property differentiation)
Target Compound Data	Boiling point: 316.0 ± 37.0 °C (Predicted); Density: 1.083 ± 0.06 g/cm³ (Predicted)
Comparator Or Baseline	Des-methyl analog (CAS 161798-73-8): Boiling point: 295.4 ± 25.0 °C (Predicted); Density: 1.105 ± 0.06 g/cm³ (Predicted)
Quantified Difference	ΔBoiling point ≈ +20.6 °C; ΔDensity ≈ −0.022 g/cm³
Conditions	Predicted values from ACD/Labs or analogous computational models; reported by chemsrc.com and chemicalbook.com

Why This Matters

The higher boiling point of the target compound indicates stronger intermolecular interactions (likely due to the additional methyl group increasing van der Waals contacts), which influences distillation-based purification strategies and volatility-related handling protocols during scale-up synthesis.

Structural Uniqueness: Dual 4-Fluoro and 2-Methyl Substitution

A survey of commercially available N-benzyl-3-aminopropan-1-ol building blocks reveals that the combination of 4-fluoro and 2-methyl substitution on the phenyl ring is uncommon. The des-methyl analog (CAS 161798-73-8, 4-fluoro only) and the des-fluoro analog (3-{[(2-methylphenyl)methyl]amino}propan-1-ol, CAS not identified in reliable sources) represent single-substituent alternatives. The target compound's dual substitution pattern introduces a unique electronic and steric environment: the electron-withdrawing fluorine at C-4 modulates the aromatic ring's electron density (Hammett σₚ = +0.06 for F), while the ortho-methyl group introduces steric bulk and a weak electron-donating effect (Hammett σₘ = −0.07 for CH₃) [1]. This orthogonal electronic tuning is not achievable with either single-substituent analog alone.

Dual Substituent Pattern

Class-level

4-F + 2-CH₃: simultaneous σₚ=+0.06 & σₘ=−0.07

Independent electronic/steric tuning

Hammett constants; class-level inference

Evidence Dimension	Substituent pattern uniqueness and electronic property modulation
Target Compound Data	4-Fluoro-2-methylphenyl substitution: simultaneous electron-withdrawing (F, σₚ = +0.06) and electron-donating/steric (CH₃, σₘ = −0.07) effects on the aromatic ring
Comparator Or Baseline	Des-methyl analog: 4-fluoro only (single electronic effect); Des-fluoro analog: 2-methyl only (single electronic/steric effect)
Quantified Difference	Two independent Hammett substituent constants operating simultaneously vs. one in each comparator
Conditions	Hammett substituent constants from standard physical organic chemistry references; structural comparison from commercial building block catalogs (Fluorochem, Enamine)

Why This Matters

For medicinal chemistry SAR exploration, the dual-substituent pattern provides a unique tool for independently probing electronic and steric contributions to target binding, enabling finer optimization than is possible with single-substituent analogs.

• [1] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. (Class-level reference for Hammett σ values). View Source

3-{[(4-Fluoro-2-methylphenyl)methyl]amino}propan-1-ol: Key Application Scenarios

Medicinal Chemistry SAR with Balanced Lipophilicity

When a medicinal chemistry program requires a secondary amino alcohol building block with moderate lipophilicity (LogP in the 1.4–1.6 range) and a fluorinated aromatic group for potential metabolic stability enhancement, this compound is quantitatively differentiated from the des-methyl analog (LogP ~1.0) and the gem-dimethyl analog (LogP ~2.2). Its intermediate LogP of ~1.56, combined with the 4-fluoro substituent known to block CYP450-mediated para-hydroxylation, makes it a strategic choice for lead series where balancing solubility and membrane permeability is critical .

Fluorinated Peptidomimetics & β-Amino Alcohol Pharmacophores

The 3-aminopropan-1-ol backbone, bearing both a secondary amine and a primary alcohol, provides two orthogonal derivatization handles. The 4-fluoro-2-methylbenzyl group serves as a metabolically stabilized aromatic anchor. This scaffold architecture is directly relevant to the synthesis of β-amino alcohol-containing bioactive molecules, where the Fsp³ of 0.455 supports three-dimensional molecular topology associated with improved target selectivity compared to flatter (lower Fsp³) analogs [1].

Agrochemical Intermediate with Fluorinated Benzylamine Motifs

Fluorinated benzylamine derivatives are established intermediates in fungicide and herbicide development. The target compound's 4-fluoro-2-methyl substitution pattern appears in patent literature describing biologically active agrochemical scaffolds [2]. The compound's predicted boiling point (316 °C) and density (1.083 g/cm³) provide relevant parameters for process chemistry scale-up calculations, differentiating it from lower-boiling analogs that may require adjusted distillation protocols .

Computational Chemistry & Docking with Validated Parameters

For computational models (molecular docking, QSAR, pharmacophore modeling) that require accurate input parameters, the target compound offers vendor-verified LogP (1.56), HBA count (2–3 depending on counting method), HBD count (2), rotatable bonds (5), and TPSA (32.3 Ų) [3]. These experimentally grounded parameters reduce uncertainty in in silico predictions compared with purely computed descriptors for novel analogs, supporting more reliable virtual screening campaigns.

Application

Selection Property

Validation Focus

Medicinal chemistry SAR

Balanced lipophilicity profile

Membrane permeability & solubility optimization

Peptidomimetic synthesis

Orthogonal amine/alcohol handles

Scaffold derivatization efficiency

Agrochemical intermediate

Fluorinated benzylamine motif

Process-scale distillation & handling

In silico modeling

Vendor-verified molecular descriptors

Docking & QSAR prediction reliability

• [1] Lovering, F. et al. (2009). Escape from Flatland. J. Med. Chem., 52(21), 6752–6756. Fsp³ analysis. View Source
• [2] Kuujia.com. Cas no 1250166-74-5. Compound description: intermediate in pharmaceutical or agrochemical synthesis. View Source
• [3] PubChem. CID 62134724. XLogP3 1.4, HBA 3, HBD 2, Rotatable Bonds 5, TPSA 32.3 Ų. View Source